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Compound of Interest

Compound Name: Isoxaflutole

Cat. No.: B1672639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of
isoxaflutole, a prominent herbicide from the isoxazole chemical class. The focus is on its
potent and specific inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a
critical component in plant metabolic pathways.

Introduction: The Pro-Herbicide Isoxaflutole

Isoxaflutole (IFT) is a selective, pre-emergence herbicide used to control a wide spectrum of
broadleaf and grass weeds in crops like corn and sugarcane.[1] It belongs to the isoxazole
family of herbicides, which act by inhibiting the HPPD enzyme.[2][3] A key feature of
isoxaflutole is that it is a pro-herbicide; it is not the primary phytotoxic agent itself. Following
application and uptake by the plant, isoxaflutole is rapidly converted into its diketonitrile (DKN)
derivative, which is the potent and active inhibitor of the target enzyme.[1][4][5]

Metabolic Activation of Isoxaflutole

The herbicidal activity of isoxaflutole is dependent on its conversion to the diketonitrile (DKN)
metabolite, 2-cyclopropyl-3-(2-mesyl-4-trifluoromethylphenyl)-3-oxopropanenitrile.[3] This
conversion occurs rapidly in both plants and soil through the hydrolytic opening of the isoxazole
ring.[1][6] This structural transformation is crucial for the molecule's ability to interact with the
active site of the HPPD enzyme. The DKN metabolite is more polar and water-soluble than the
parent isoxaflutole.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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